![molecular formula C21H20Cl2N6O B11624133 1-(3,4-dichlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(3-methylphenyl)amino]methylidene}urea](/img/structure/B11624133.png)
1-(3,4-dichlorophenyl)-3-{(Z)-[(4,6-dimethylpyrimidin-2-yl)amino][(3-methylphenyl)amino]methylidene}urea
Description
3-(3,4-DICHLOROPHENYL)-1-[(Z)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHYLPHENYL)AMINO]METHYLIDENE]UREA is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique structure, which includes dichlorophenyl, dimethylpyrimidinyl, and methylaniline groups. Its chemical properties make it a valuable subject for research in chemistry, biology, medicine, and industry.
Properties
Molecular Formula |
C21H20Cl2N6O |
|---|---|
Molecular Weight |
443.3 g/mol |
IUPAC Name |
1-(3,4-dichlorophenyl)-3-[(E)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(3-methylphenyl)carbamimidoyl]urea |
InChI |
InChI=1S/C21H20Cl2N6O/c1-12-5-4-6-15(9-12)26-20(28-19-24-13(2)10-14(3)25-19)29-21(30)27-16-7-8-17(22)18(23)11-16/h4-11H,1-3H3,(H3,24,25,26,27,28,29,30) |
InChI Key |
VCAYEQHYTFUKNF-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)N/C(=N\C2=NC(=CC(=N2)C)C)/NC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=NC2=NC(=CC(=N2)C)C)NC(=O)NC3=CC(=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-(3,4-DICHLOROPHENYL)-1-[(Z)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHYLPHENYL)AMINO]METHYLIDENE]UREA involves several steps. The synthetic route typically includes the following steps:
Formation of the dichlorophenyl intermediate: This step involves the chlorination of phenyl compounds to introduce chlorine atoms at the 3 and 4 positions.
Synthesis of the dimethylpyrimidinyl intermediate: This involves the alkylation of pyrimidine rings to introduce methyl groups at the 4 and 6 positions.
Coupling reactions: The intermediates are then coupled using appropriate reagents and conditions to form the final compound.
Industrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact.
Chemical Reactions Analysis
3-(3,4-DICHLOROPHENYL)-1-[(Z)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHYLPHENYL)AMINO]METHYLIDENE]UREA undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be performed using reducing agents like hydrogen gas in the presence of a catalyst.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common reagents used in these reactions include hydrogen peroxide for oxidation, hydrogen gas for reduction, and halogenating agents for substitution. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-(3,4-DICHLOROPHENYL)-1-[(Z)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHYLPHENYL)AMINO]METHYLIDENE]UREA has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as an intermediate in the synthesis of other complex compounds.
Mechanism of Action
The mechanism of action of 3-(3,4-DICHLOROPHENYL)-1-[(Z)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHYLPHENYL)AMINO]METHYLIDENE]UREA involves its interaction with specific molecular targets and pathways. The compound may inhibit or activate certain enzymes, receptors, or signaling pathways, leading to its observed effects. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.
Comparison with Similar Compounds
3-(3,4-DICHLOROPHENYL)-1-[(Z)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHYLPHENYL)AMINO]METHYLIDENE]UREA can be compared with similar compounds such as:
- N-(3,5-dichlorophenyl)-N’-(4,6-dimethylpyrimidin-2-yl)guanidine
- N-(3,4-DICHLOROPHENYL)-N’-((1E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO]{[2-(1H-IMIDAZOL-4-YL)ETHYL]AMINO}METHYLENE)UREA
These compounds share structural similarities but may differ in their chemical properties, reactivity, and applications
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